Cas no 1211514-70-3 (Cyclopropyl(1,3-thiazol-2-yl)methanamine)

Cyclopropyl(1,3-thiazol-2-yl)methanamine is a heterocyclic amine featuring a cyclopropyl group attached to a 1,3-thiazole ring via a methanamine linker. This structure imparts unique reactivity and potential applications in medicinal chemistry and agrochemical synthesis. The cyclopropyl moiety enhances steric and electronic properties, while the thiazole ring contributes to its versatility as a building block for biologically active compounds. Its balanced lipophilicity and molecular rigidity make it a valuable intermediate in the design of small-molecule inhibitors and ligands. The compound’s stability under standard conditions further supports its utility in multi-step synthetic routes. Suitable for research and industrial applications requiring precise functionalization.
Cyclopropyl(1,3-thiazol-2-yl)methanamine structure
1211514-70-3 structure
Product Name:Cyclopropyl(1,3-thiazol-2-yl)methanamine
CAS No:1211514-70-3
MF:C7H10N2S
MW:154.232699871063
MDL:MFCD14628902
CID:4577975
PubChem ID:46785163
Update Time:2025-05-27

Cyclopropyl(1,3-thiazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • cyclopropyl(1,3-thiazol-2-yl)methanamine
    • Cyclopropyl(thiazol-2-yl)methanamine
    • N14683
    • Z1262237458
    • Cyclopropyl(1,3-thiazol-2-yl)methanamine
    • MDL: MFCD14628902
    • Inchi: 1S/C7H10N2S/c8-6(5-1-2-5)7-9-3-4-10-7/h3-6H,1-2,8H2
    • InChI Key: VPWQNPNTMBITDU-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1C(C1CC1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 125
  • XLogP3: 0.6
  • Topological Polar Surface Area: 67.2

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 234.0±23.0 °C at 760 mmHg
  • Flash Point: 95.3±22.6 °C
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C

Cyclopropyl(1,3-thiazol-2-yl)methanamine Security Information

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